Cas no 157376-11-9 (2-(2-isocyanoethyl)naphthalene)

• Product Name: 2-(2-isocyanoethyl)naphthalene
• CAS No: 157376-11-9
• MF: C₁₃H₁₁N
• MW: 181.233143091202
• CID: 6279101
• PubChem ID: 165709302
• Update Time: 2025-05-23

2-(2-isocyanoethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanoethyl)naphthalene
• EN300-1834233
• 157376-11-9

• Inchi： 1S/C13H11N/c1-14-9-8-11-6-7-12-4-2-3-5-13(12)10-11/h2-7,10H,8-9H2
• InChI Key： XQTWIELEKLUKKV-UHFFFAOYSA-N
• SMILES： [N+](#[C-])CCC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 181.089149355g/mol
• Monoisotopic Mass: 181.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 4.4Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(2-isocyanoethyl)naphthalene

Comprehensive Overview of 2-(2-Isocyanoethyl)naphthalene (CAS No. 157376-11-9)

2-(2-Isocyanoethyl)naphthalene (CAS No. 157376-11-9) is a specialized organic compound featuring a naphthalene backbone substituted with an isocyanoethyl functional group. This unique structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of the isocyano group (-NC) enhances its reactivity, enabling diverse applications in click chemistry, polymer synthesis, and catalysis. Researchers and industries are increasingly exploring its potential due to its versatility and compatibility with modern green chemistry principles.

The compound’s nomenclature, 2-(2-isocyanoethyl)naphthalene, reflects its precise molecular architecture, which is critical for accurate identification in scientific literature and regulatory documentation. Synonyms such as 2-naphthyl isocyanide derivative or isocyanoethyl-substituted naphthalene are occasionally used in cross-referencing. Its CAS No. 157376-11-9 serves as a universal identifier, ensuring consistency in global chemical databases like SciFinder and PubChem. This is particularly relevant for professionals searching for high-purity chemical intermediates or custom synthesis solutions.

In recent years, the demand for functionalized naphthalene derivatives has surged, driven by their role in organic light-emitting diodes (OLEDs), fluorescent probes, and metal-organic frameworks (MOFs). 2-(2-Isocyanoethyl)naphthalene is no exception, as its isocyano group can act as a ligand for transition metals, facilitating the design of novel catalysts. This aligns with the growing interest in sustainable catalysis and energy-efficient processes, topics frequently queried in academic and industrial forums.

From a synthetic perspective, the compound’s isocyano functionality enables participation in multicomponent reactions (MCRs), such as the Ugi or Passerini reactions, which are pivotal in drug discovery. Its stability under ambient conditions further enhances its practicality for high-throughput screening and combinatorial chemistry. These attributes resonate with researchers investigating new drug scaffolds or bioactive molecule libraries, common search terms in medicinal chemistry.

Environmental and safety considerations are also paramount. While 2-(2-Isocyanoethyl)naphthalene is not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended due to the potential sensitivity of the isocyano group. This aligns with broader industry trends emphasizing safe chemical handling and laboratory best practices, topics frequently discussed in EHS (Environmental, Health, and Safety) circles.

In summary, 2-(2-Isocyanoethyl)naphthalene (CAS No. 157376-11-9) is a multifaceted compound with significant applications in cutting-edge research and industrial processes. Its structural features and reactivity profile position it as a key player in advancing materials science, pharmaceutical development, and green chemistry. As innovation continues, this compound is poised to remain a focal point for scientists addressing challenges in molecular design and sustainable technology.